2,4-Difluorophenyl [(9-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidin-2-YL)methyl] ether
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Description
2,4-Difluorophenyl [(9-methyl-8,9,10,11-tetrahydro1benzothieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidin-2-YL)methyl] ether is a complex organic compound with significant potential in various scientific fields. This compound features a unique structure that combines a difluorophenyl group with a benzothieno-triazolo-pyrimidine framework, making it a subject of interest for researchers in chemistry, biology, and medicine.
Properties
Molecular Formula |
C19H16F2N4OS |
|---|---|
Molecular Weight |
386.4 g/mol |
IUPAC Name |
4-[(2,4-difluorophenoxy)methyl]-13-methyl-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene |
InChI |
InChI=1S/C19H16F2N4OS/c1-10-2-4-12-15(6-10)27-19-17(12)18-23-16(24-25(18)9-22-19)8-26-14-5-3-11(20)7-13(14)21/h3,5,7,9-10H,2,4,6,8H2,1H3 |
InChI Key |
BOCULRXPSVSQPE-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC2=C(C1)SC3=C2C4=NC(=NN4C=N3)COC5=C(C=C(C=C5)F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,4-Difluorophenyl [(9-methyl-8,9,10,11-tetrahydro1benzothieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidin-2-YL)methyl] ether typically involves multiple steps:
Formation of the Benzothieno-Triazolo-Pyrimidine Core: This step often starts with the cyclization of appropriate precursors under oxidative conditions.
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